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Compound of Interest

Compound Name: PROTAC ATR degrader-2

Cat. No.: B12364577 Get Quote

Technical Support Center: PROTAC ATR
Degrader-2
Welcome to the technical support center for PROTAC ATR degrader-2. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the use and stability of PROTAC ATR degrader-2 in cell culture experiments. Here you will

find frequently asked questions (FAQs) and troubleshooting guides to help you achieve

successful and reproducible results.

Section 1: Frequently Asked Questions (FAQs)
Q1: What is PROTAC ATR degrader-2 and how does it
work?
PROTAC ATR degrader-2 (also known as Compound 8i) is a heterobifunctional molecule

designed to induce the targeted degradation of the Ataxia Telangiectasia and Rad3-related

(ATR) protein.[1][2] It functions as a proteolysis-targeting chimera (PROTAC) by simultaneously

binding to the ATR protein and the Cereblon (CRBN) E3 ubiquitin ligase.[2][3] This induced

proximity forms a ternary complex (ATR-PROTAC-CRBN), which facilitates the ubiquitination of

ATR, marking it for degradation by the cell's proteasome.[4] This event-driven, catalytic

mechanism allows a single PROTAC molecule to induce the degradation of multiple ATR

protein copies.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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